Cas no 400074-44-4 ((2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one
• CAS No: 400074-44-4
• MF: C₂₅H₁₇BrClNOS
• MW: 494.830583333969
• CID: 5264759
• Update Time: 2026-03-09

(2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one

• Inchi： 1S/C25H17BrClNOS/c1-16-21-4-2-3-5-22(21)28-25(30-20-13-11-19(27)12-14-20)24(16)23(29)15-8-17-6-9-18(26)10-7-17/h2-15H,1H3
• InChI Key： UECDEWWQFZWEJD-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C2C(N=C1SC1=CC=C(Cl)C=C1)=CC=CC=2)(=O)C=CC1=CC=C(Br)C=C1

Additional information on (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 400074-44-4 and Product Name: (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one

Compound with the CAS number 400074-44-4 and the product name (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of its functional groups, including aromatic rings, sulfanyl groups, and a conjugated system, makes it a promising candidate for further exploration.

The molecular framework of this compound consists of several key structural elements that contribute to its unique chemical properties. The presence of a 4-bromophenyl group at the third position and a 4-chlorophenyl)sulfanyl group at the second position introduces electrophilic and nucleophilic centers, respectively, which can be exploited for various chemical reactions. Additionally, the 4-methylquinolin-3-yl moiety provides a nitrogen-rich heterocyclic core, which is known to enhance binding affinity in biological systems. This combination of structural features makes the compound a versatile tool for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in quinoline derivatives due to their wide range of biological activities. Quinolines and their analogs have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The compound in question, with its quinoline backbone and additional functional groups, is expected to exhibit similar properties. Preliminary studies have suggested that it may interfere with essential biological pathways by binding to specific targets, thereby modulating cellular processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been crucial in constructing the complex framework. These methods allow for the precise introduction of functional groups at specific positions, which is essential for achieving the desired biological activity. The synthesis also highlights the importance of understanding reaction mechanisms to fine-tune conditions for optimal results.

Evaluation of the compound's pharmacological properties has been a focal point of recent research. In vitro studies have demonstrated that it exhibits significant activity against various disease-causing agents. For instance, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and in blocking viral replication. These findings are particularly encouraging given the increasing prevalence of drug-resistant pathogens worldwide. Further investigation into its mechanism of action could lead to the development of novel therapeutic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is highly valued in industrial chemistry, where efficient production processes are essential for cost-effective manufacturing. Additionally, the compound's stability under various conditions suggests that it could be used in multiple formats, including solid-state formulations and liquid solutions.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption. By employing sustainable practices, researchers aim to ensure that the production process is both efficient and environmentally friendly. This aligns with global efforts to promote sustainable development in all sectors of science and industry.

In conclusion, compound with CAS No. 400074-44-4 and product name (2E)-3-(4-bromophenyl)-1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}prop-2-en-1-one represents a significant advancement in chemical research with promising applications in pharmaceuticals and industrial chemistry. Its complex molecular structure and diverse functional groups make it a valuable tool for further exploration. Continued research into its properties and potential applications will likely lead to groundbreaking discoveries that benefit society as a whole.